Cas no 123167-39-5 (Arachidonic Acid-d5 methyl ester)

• Product Name: Arachidonic Acid-d5 methyl ester
• CAS No: 123167-39-5
• MF: C₂₁H₂₉D₅O₂
• MW: 323.52
• CID: 4762777
• Update Time: 2025-10-12

Arachidonic Acid-d5 methyl ester Chemical and Physical Properties

Names and Identifiers

• Arachidonic Acid-d5 methyl ester

• Inchi： 1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i1D3,3D2
• InChI Key： OFIDNKMQBYGNIW-ACEXYNNHSA-N
• SMILES： C(/CCCC(=O)OC)=C/C/C=C\C/C=C\C/C=C\CCCC([2H])([2H])C([2H])([2H])[2H]

Additional information on Arachidonic Acid-d5 methyl ester

Arachidonic Acid-d5 Methyl Ester: Applications and Significance in Modern Chemical Biology

Arachidonic Acid-d5 Methyl Ester (CAS no. 123167-39-5) is a deuterated derivative of arachidonic acid, a polyunsaturated omega-6 fatty acid that plays a pivotal role in various biological processes. This compound is widely utilized in the field of chemical biology for its unique properties, particularly in metabolic studies and drug development. The introduction of deuterium atoms (denoted as 'd5') into the molecular structure enhances its stability and makes it an ideal candidate for tracing metabolic pathways and studying enzyme kinetics.

The CAS no. 123167-39-5 of Arachidonic Acid-d5 Methyl Ester provides a unique identifier for this compound, ensuring precise classification and differentiation from other analogs. This specificity is crucial in scientific research, where accurate compound identification is essential for reproducibility and reliability of experimental results. The use of deuterated compounds like this one has become increasingly prevalent in the study of lipid metabolism, inflammation, and signal transduction, areas where arachidonic acid is a key player.

In recent years, advancements in mass spectrometry techniques have further elevated the utility of Arachidonic Acid-d5 Methyl Ester. Its stable isotope labeling allows researchers to monitor the incorporation of this compound into biological systems with high precision. This has opened new avenues in metabolomics, where detailed analysis of metabolic fluxes can provide insights into disease mechanisms and potential therapeutic targets. For instance, studies have demonstrated its effectiveness in tracking the biosynthesis of prostaglandins and leukotrienes, which are critical mediators of inflammatory responses.

The methyl ester form of arachidonic acid enhances the compound's solubility in organic solvents, making it more amenable to various analytical techniques. This property is particularly valuable in high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) applications, where sample solubility can significantly impact the quality of results. Furthermore, the deuterated version minimizes interference from endogenous fatty acids in biological samples, allowing for cleaner and more accurate data acquisition.

Current research in the field of chemical biology highlights the importance of Arachidonic Acid-d5 Methyl Ester in understanding the role of arachidonic acid metabolites in health and disease. For example, studies have investigated its potential use as an internal standard in quantifying arachidonic acid derivatives in biological fluids. This has implications for diagnostic applications, where precise measurement of these metabolites can serve as biomarkers for various conditions, including cardiovascular diseases and autoimmune disorders.

Another area where this compound has shown promise is in the development of novel therapeutic strategies. Arachidonic acid metabolites are known to modulate a wide range of cellular processes, including pain perception, neurotransmitter release, and immune responses. By using Arachidonic Acid-d5 Methyl Ester, researchers can design targeted interventions that modulate these pathways without affecting other metabolic processes. This has led to the exploration of non-steroidal anti-inflammatory drugs (NSAIDs) that specifically target arachidonic acid derivatives, offering potential benefits over traditional NSAIDs with fewer side effects.

The synthesis and characterization of Arachidonic Acid-d5 Methyl Ester have also contributed to the advancement of synthetic chemistry techniques. The process involves careful optimization to ensure high yield and purity, which are critical for downstream applications. Recent innovations in catalytic methods have enabled more efficient production of deuterated compounds like this one, reducing costs and environmental impact while maintaining high standards of quality control.

In conclusion, Arachidonic Acid-d5 Methyl Ester (CAS no. 123167-39-5) is a versatile tool in chemical biology with significant implications for research and drug development. Its unique properties make it an invaluable asset for studying lipid metabolism, inflammation, and signal transduction. As analytical techniques continue to evolve, the applications of this compound are expected to expand further, offering new insights into biological processes and therapeutic interventions.